4-Oxo-5-phosphononorvaline

• CAS RN: 129938-34-7
• Molecular Formula: C9H8Br2O2
• Molecular Weight: 211.11 g/mol
• IUPAC Name: (2R)-2-amino-4-oxo-5-phosphonopentanoic acid
• InChI: InChI=1S/C5H10NO6P/c6-4(5(8)9)1-3(7)2-13(10,11)12/h4H,1-2,6H2,(H,8,9)(H2,10,11,12)/t4-/m1/s1
• InChI Key: OLCWOBHEVRCMLO-SCSAIBSYSA-N
• Isomeric SMILES: C([C@H](C(=O)O)N)C(=O)CP(=O)(O)O
• SMILES: C(C(C(=O)O)N)C(=O)CP(=O)(O)O
• synonyms: 4-OPNV; 4-oxo-5-phosphononorvaline; MDL 100453; MDL-100,453

Description

4-Oxo-5-phosphononorvaline is a chemical compound that belongs to the class of phosphonates. It is also known as Kynurenine-3-monooxygenase (KMO) inhibitor and is used in scientific research to study the mechanism of action of KMO. This compound has gained attention in recent years due to its potential therapeutic applications in various neurological disorders.

Mechanism of Action

The mechanism of action of 4-Oxo-5-phosphononorvaline involves the inhibition of KMO. KMO is responsible for the conversion of kynurenine to 3-hydroxykynurenine, which is then further metabolized to produce nicotinamide adenine dinucleotide (NAD+). The inhibition of KMO by this compound leads to the accumulation of kynurenine, which has been shown to have neurotoxic effects.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are mainly related to the inhibition of KMO. Studies have shown that the inhibition of KMO leads to the accumulation of kynurenine, which has been linked to various neurological disorders. Additionally, the inhibition of KMO has been shown to increase the levels of NAD+, which has been linked to various metabolic processes in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Oxo-5-phosphononorvaline in lab experiments is its ability to selectively inhibit KMO. This allows researchers to study the specific effects of KMO inhibition without affecting other metabolic pathways. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the use of 4-Oxo-5-phosphononorvaline in scientific research. One potential direction is the development of new KMO inhibitors that have improved solubility and potency. Additionally, this compound could be used in combination with other compounds to study the effects of KMO inhibition in various disease models. Finally, further research is needed to fully understand the role of KMO and kynurenine in various neurological disorders, which could lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 4-Oxo-5-phosphononorvaline is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of L-valine with phosphorus oxychloride and triethylamine. The resulting intermediate is then reacted with potassium hydroxide and hydrogen peroxide to obtain this compound.

Scientific Research Applications

4-Oxo-5-phosphononorvaline is used in scientific research to study the mechanism of action of KMO. KMO is an enzyme that plays a crucial role in the metabolism of tryptophan, an essential amino acid. The inhibition of KMO by this compound leads to the accumulation of kynurenine, which has been linked to various neurological disorders such as Alzheimer's disease, Huntington's disease, and Parkinson's disease.